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Compound of Interest

Compound Name: Thiazol-4-amine hydrochloride

Cat. No.: B568842 Get Quote

For Immediate Use by Laboratory Professionals

This document provides crucial safety, handling, and disposal protocols for Thiazol-4-amine
hydrochloride (CAS No: 59134-95-1). The following procedures are designed to ensure

personnel safety and environmental compliance. This guidance is intended for researchers,

scientists, and professionals in drug development. Given the limited specific toxicological data

for this compound, it should be handled with the assumption that it is hazardous.

Quantitative Data Summary
While specific occupational exposure limits (OELs) such as PELs or TLVs have not been

established for Thiazol-4-amine hydrochloride, and detailed toxicity data is limited, the

following table summarizes key identifiers and available physical and chemical properties.[1][2]

Recommendations for handling are based on general guidelines for hazardous chemicals and

amine hydrochlorides.[3]
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Parameter Value

Chemical Name Thiazol-4-amine hydrochloride

CAS Number 59134-95-1

Molecular Formula C₃H₅ClN₂S

Molecular Weight 136.60 g/mol [4]

Appearance Powder[5]

Melting Point >165°C (decomposes)[6]

Solubility Slightly soluble in DMSO and Methanol[6]

Storage Temperature 2-8°C, under inert gas (Nitrogen or Argon)[6]

Assumed Hazard Class Irritant, Potentially Toxic

Operational Plan: Step-by-Step Handling
Procedures
This section outlines the essential steps for the safe handling of Thiazol-4-amine
hydrochloride from receipt to disposal.

Pre-Handling and Preparation
Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the

planned experiment.[3]

Information Review: All personnel must review the Safety Data Sheet (SDS) for Thiazol-4-
amine hydrochloride and this handling guide.[7]

Emergency Preparedness: Ensure that an emergency plan is in place for spills or exposures.

[3] Verify that safety showers and eyewash stations are accessible and operational.[5]

Work Area Setup: All handling of solid Thiazol-4-amine hydrochloride should be conducted

within a certified chemical fume hood to minimize inhalation exposure.[8] The work surface

should be clean and uncluttered.
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Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to prevent exposure.

Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile rubber). Gloves

must be inspected before use and proper removal techniques should be employed to avoid

skin contact.[5]

Eye and Face Protection: Use government-approved chemical safety goggles or a face

shield.[5]

Body Protection: A lab coat must be worn. For larger quantities or tasks with a higher risk of

spillage, consider a chemical-resistant apron or coveralls.[5]

Respiratory Protection: If there is a risk of inhaling dust or aerosols, especially outside of a

fume hood, a government-approved respirator should be used.[3][9]

Handling and Experimental Protocol
Weighing: Weigh the solid compound within the fume hood. Use a disposable weighing boat

to prevent contamination of balances.

Solution Preparation: If preparing solutions, add the solid to the solvent slowly to avoid

splashing.

General Handling: Avoid creating dust.[9] Do not eat, drink, or smoke in the handling area.

[10] Wash hands thoroughly after handling, even if gloves were worn.[5]

Storage
Container: Keep the container tightly closed and upright in a dry, well-ventilated place.[5]

Conditions: Store in a refrigerator at 2-8°C under an inert atmosphere (e.g., nitrogen or

argon).[6]

Incompatibilities: Store away from strong oxidizing agents.[11]

Disposal Plan
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Waste Identification: Thiazol-4-amine hydrochloride waste can be in solid or liquid form.

Solid Waste: Includes unused or expired compounds and contaminated materials (e.g.,

weighing paper, gloves, paper towels).

Liquid Waste: Includes solutions containing the dissolved compound.

Containment:

Solid Waste: Carefully place solid waste into a designated, sealable, and chemically

compatible hazardous waste container. Avoid generating dust.

Liquid Waste: Collect liquid waste in a designated, sealed, and clearly labeled hazardous

liquid waste container. Do not mix with incompatible waste streams.

Labeling: All waste containers must be clearly labeled as "Hazardous Waste" with the full

chemical name.

Final Disposal: All hazardous waste must be disposed of through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor. Do not dispose of down the drain or in regular trash.

Emergency Procedures
Immediate and appropriate action is critical in the event of an exposure or spill.

Exposure Response
Skin Contact: Immediately wash the affected area with plenty of soap and water.[9] Remove

contaminated clothing.[12] If skin irritation occurs, seek medical advice.[5]

Eye Contact: Immediately rinse cautiously with water for at least 15 minutes.[9] Remove

contact lenses if present and easy to do so. Continue rinsing.[5] Seek immediate medical

attention.[13]

Inhalation: Move the person to fresh air.[9] If breathing is difficult or has stopped, provide

artificial respiration. Seek immediate medical attention.[12]
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Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[10] Never give anything by

mouth to an unconscious person.[9] Seek immediate medical attention.[12]

Spill Response
Small Spills (Solid):

Evacuate non-essential personnel from the immediate area.

Wearing appropriate PPE, gently sweep up the solid material, avoiding dust generation.[9]

Place the spilled material into a labeled hazardous waste container.

Clean the spill area with a suitable decontaminating solution and collect the cleaning

materials as hazardous waste.

Large Spills:

Evacuate the area immediately.

Alert your institution's EHS or emergency response team.

Do not attempt to clean up a large spill without proper training and equipment.

Visual Workflow for Safe Handling and Emergencies
The following diagram illustrates the key decision points and procedural flow for handling

Thiazol-4-amine hydrochloride safely.
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Caption: Workflow for handling Thiazol-4-amine hydrochloride and responding to

emergencies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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